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Compound of Interest

3,3-dimethylbenzo|c][1,2]oxaborol-
1(3H)-ol

Cat. No.: B1461738

Compound Name:

In the landscape of medicinal chemistry, certain molecular frameworks demonstrate remarkable
versatility, earning the designation of "privileged structures.” The benzoxaborole scaffold, a
boron-containing heterocyclic system, has rapidly ascended to this status over the past two
decades.[1][2][3][4] At the heart of this chemical class is the core structure and its derivatives,
such as 3,3-dimethylbenzo[c]oxaborol-1(3H)-ol. While this specific compound is primarily a
building block, its structural motifs are central to the development of novel therapeutics.[5]

The unique electronic nature of the boron atom within the oxaborole ring system confers the
ability to interact with biological targets in a manner distinct from traditional carbon-based
drugs. This has led to the successful development and FDA approval of two landmark drugs
derived from the benzoxaborole core: Tavaborole (Kerydin), an antifungal agent, and
Crisaborole (Eucrisa), an anti-inflammatory treatment.[1][2][3][4]

This guide provides a comprehensive technical overview of 3,3-dimethylbenzo[c]oxaborol-
1(3H)-ol and the broader benzoxaborole class for researchers, scientists, and drug
development professionals. We will delve into its synthesis, the mechanistic underpinnings of
its biological activity, its diverse applications, and detailed experimental protocols.

Physicochemical Properties and Synthesis

The utility of a scaffold in drug discovery is fundamentally linked to its chemical properties and
the feasibility of its synthesis and derivatization.
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Core Compound Properties

The properties of the foundational compound, 3,3-dimethylbenzo[c]oxaborol-1(3H)-ol, make it
an excellent starting point for synthetic campaigns.

Property Value Source

3,3-dimethyl-2,1-benzoxaborol-

IUPAC Name Lol [6]
CAS Number 221352-10-9 [5][6][7]
Molecular Formula CoH11BO2 [5][6]
Molecular Weight 161.99 g/mol [5]1[6]
Appearance White to off-white solid [7]
Boiling Point 242.47 °C at 760 mmHg [5]

General Synthetic Strategy

The synthesis of the benzoxaborole ring system has been approached through several
methodologies. A common and effective route involves the intramolecular cyclization of an
ortho-substituted phenylboronic acid derivative.[8][9] A robust method for generating 3,3-
dimethylbenzo[c]oxaborol-1(3H)-ol starts from 2-(2-bromophenyl)propan-2-ol.[7][10] This
pathway involves a lithium-halogen exchange followed by borylation and subsequent
cyclization.

The diagram below illustrates a generalized workflow for this synthetic approach.
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Caption: Synthetic workflow for 3,3-dimethylbenzo[c]oxaborol-1(3H)-ol.

This core can be further functionalized. For instance, nitration using fuming nitric acid can
introduce a nitro group, which can then be reduced to an amine, providing a handle for further
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derivatization, such as in the synthesis of 6-aminobenzoxaborole derivatives.[10][11]

The Boron Advantage: Unique Mechanisms of
Action

The therapeutic efficacy of benzoxaboroles stems from the unique properties of the boron
atom. As a Lewis acid, the boron atom can form stable, reversible covalent bonds with
nucleophilic residues (like hydroxyl groups) found in the active sites of enzymes. This
interaction is key to their biological activity.

Mechanism 1: Inhibition of Leucyl-tRNA Synthetase
(LeuRS)

The primary antifungal mechanism of action for benzoxaboroles like tavaborole (5-fluoro-1,3-
dihydro-1-hydroxy-2,1-benzoxaborole, AN2690) is the inhibition of leucyl-tRNA synthetase
(LeuRS).[1][12][13][14][15] LeuRS is a critical enzyme responsible for attaching leucine to its
corresponding transfer RNA (tRNA), an essential step in protein synthesis.

The benzoxaborole moiety forms an adduct with the terminal adenosine (Ade76) of the tRNA
molecule within the editing site of the LeuRS enzyme. This traps the tRNA, preventing the
catalytic cycle from completing and effectively halting protein synthesis, which ultimately leads
to fungal cell death.[16][17] This mechanism is highly selective for the fungal enzyme over its
human counterpart.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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